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Cat. No.: B15705498

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility rules governing

calcium salts in aqueous solutions. Designed for professionals in research, science, and drug

development, this document offers quantitative solubility data, detailed experimental protocols,

and visual representations of key chemical principles to facilitate a deeper understanding of

calcium salt behavior in aqueous environments.

Quantitative Solubility of Common Calcium Salts
The solubility of calcium salts is a critical parameter in numerous scientific and industrial

applications, from pharmaceutical formulation to geochemical processes. A quantitative

understanding of these properties is essential for predicting and controlling the behavior of

calcium ions in solution. The following tables summarize the solubility data for a range of

common calcium salts, including their solubility in grams per 100 mL of water at various

temperatures and their solubility product constants (Ksp).

Table 1: Solubility of Calcium Salts in Water at Various Temperatures
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Calcium
Salt

Chemical
Formula

0°C (
g/100 mL)

20°C (
g/100 mL)

25°C (
g/100 mL)

40°C (
g/100 mL)

100°C (
g/100 mL)

Calcium

Acetate

Ca(C₂H₃O₂

)₂
37.4[1][2] 34.7[1] - - 29.7[1][2]

Calcium

Carbonate
CaCO₃ - - 0.0013[3] - -

Calcium

Chloride
CaCl₂ 59.5 74.5[4]

81.1

(hexahydra

te)[5]

- 159[4]

Calcium

Hydroxide
Ca(OH)₂ 0.189[6][7] 0.173[6][8] 0.165 - 0.066[6][9]

Calcium

Nitrate
Ca(NO₃)₂

102

(tetrahydrat

e)[10]

129

(tetrahydrat

e)[10][11]

- 271.2

363

(tetrahydrat

e)[10]

Calcium

Sulfate
CaSO₄

0.223

(dihydrate)

[12]

0.241

(dihydrate)

[13]

-

0.265

(dihydrate)

[12]

0.205

(dihydrate)

[12]

Table 2: Solubility Product Constants (Ksp) of Calcium Salts at 25°C

Calcium Salt Chemical Formula Ksp

Calcium Carbonate CaCO₃ 3.3 x 10⁻⁹[3]

Calcium Hydroxide Ca(OH)₂ 5.02 x 10⁻⁶[6]

Calcium Oxalate CaC₂O₄ 2.7 x 10⁻⁹[14]

Calcium Phosphate Ca₃(PO₄)₂ 2.07 x 10⁻³³

Calcium Sulfate CaSO₄ 4.93 x 10⁻⁵

Factors Influencing the Solubility of Calcium Salts
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The solubility of calcium salts is not an intrinsic constant but is significantly influenced by the

chemical environment. Key factors include pH and the presence of other ions in the solution, a

phenomenon known as the common ion effect.

The Influence of pH
The pH of an aqueous solution can dramatically alter the solubility of calcium salts, particularly

those derived from weak acids. According to Le Chatelier's principle, if a change of condition is

applied to a system in equilibrium, the system will shift in a direction that relieves the stress.

For a sparingly soluble calcium salt of a weak acid, such as calcium carbonate (CaCO₃), the

dissolution equilibrium is:

CaCO₃(s) ⇌ Ca²⁺(aq) + CO₃²⁻(aq)

In an acidic solution, the carbonate ions (CO₃²⁻) react with hydronium ions (H₃O⁺) to form

bicarbonate (HCO₃⁻) and carbonic acid (H₂CO₃), which in turn can decompose to water and

carbon dioxide. This consumption of carbonate ions shifts the dissolution equilibrium to the

right, leading to an increase in the solubility of calcium carbonate. Conversely, in a basic

solution, the concentration of carbonate ions is higher, which suppresses the dissolution of

calcium carbonate.
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Diagram 1: Influence of pH on CaCO₃ Solubility.

The Common Ion Effect
The common ion effect describes the decrease in the solubility of an ionic compound when a

solution already containing an ion in common with the salt is added. This phenomenon is also a

direct consequence of Le Chatelier's principle.

Consider a saturated solution of calcium sulfate (CaSO₄):

CaSO₄(s) ⇌ Ca²⁺(aq) + SO₄²⁻(aq)

If a soluble salt containing a common ion, such as calcium chloride (CaCl₂) or sodium sulfate

(Na₂SO₄), is added to this solution, the concentration of either Ca²⁺ or SO₄²⁻ ions will increase.

To re-establish equilibrium, the reaction will shift to the left, causing the precipitation of CaSO₄

and thereby reducing its molar solubility.
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Initial Equilibrium Addition of Common Ion
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Diagram 2: The Common Ion Effect on CaSO₄ Solubility.

Experimental Protocols for Determining Solubility
Accurate determination of the solubility of calcium salts is fundamental for their application in

various fields. Several experimental techniques can be employed, with the choice of method

depending on the specific salt and the required precision.

Gravimetric Determination of Calcium Oxalate
This method is suitable for sparingly soluble salts that can be precipitated quantitatively.

Methodology:

Preparation of the Calcium Solution: Accurately weigh a sample of the calcium salt and

dissolve it in a known volume of deionized water. If the salt is poorly soluble, a dilute acid

can be used to facilitate dissolution.

Precipitation: Heat the solution to approximately 80-90°C and add a solution of ammonium

oxalate ((NH₄)₂C₂O₄) dropwise while stirring continuously. The oxalate ions will react with the
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calcium ions to form a precipitate of calcium oxalate (CaC₂O₄).

Digestion: Keep the solution hot for about an hour to allow the precipitate to "digest." This

process encourages the formation of larger, more easily filterable crystals.

Filtration: Filter the hot solution through a pre-weighed sintered glass crucible or ashless

filter paper. Wash the precipitate with small portions of a dilute ammonium oxalate solution to

remove any co-precipitated impurities, followed by a final wash with deionized water.

Drying and Weighing: Dry the crucible and precipitate in an oven at a temperature sufficient

to remove all water (typically 105-110°C) until a constant weight is achieved.

Calculation: From the mass of the dried calcium oxalate precipitate, the mass of calcium in

the original sample can be calculated, and thus the solubility can be determined.
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Diagram 3: Gravimetric Determination Workflow.

Titrimetric Determination of Calcium Hydroxide
This method is particularly useful for determining the solubility of slightly soluble bases like

calcium hydroxide.

Methodology:

Preparation of a Saturated Solution: Add an excess of solid calcium hydroxide to a known

volume of deionized water in a flask. Stopper the flask and shake it vigorously for an
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extended period to ensure that the solution becomes saturated. Allow the excess solid to

settle.

Filtration: Carefully filter the saturated solution to remove any undissolved solid. It is crucial

to avoid transferring any solid particles into the filtrate.

Titration: Pipette a known volume of the clear, saturated calcium hydroxide solution into an

Erlenmeyer flask. Add a few drops of a suitable indicator (e.g., phenolphthalein or

bromothymol blue).[2] Titrate the solution with a standardized solution of a strong acid, such

as hydrochloric acid (HCl), until the endpoint is reached, as indicated by the color change of

the indicator.

Calculation: From the volume of the standard acid used and its concentration, the molarity of

the hydroxide ions (OH⁻) in the saturated solution can be calculated. The molar solubility of

Ca(OH)₂ is then determined, and the Ksp can be calculated.

Prepare Saturated
Ca(OH)2 Solution

Filter to Remove
Excess Solid

Titrate with
Standardized HCl

Determine [OH-]
at Equivalence Point

Calculate Molar Solubility
and Ksp
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Click to download full resolution via product page

Diagram 4: Titrimetric Determination Workflow.

Conclusion
The solubility of calcium salts in aqueous solutions is governed by a complex interplay of

factors, including temperature, pH, and the presence of common ions. A thorough

understanding of these principles, supported by robust quantitative data and reliable

experimental methodologies, is paramount for professionals in research and development. This

guide provides a foundational resource for navigating the intricacies of calcium salt solubility,

enabling more informed decision-making in scientific and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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